Cas no 66445-41-8 (2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI))

• Product name: 2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
• CAS No: 66445-41-8
• MF: C₆H₁₀N₂O₂
• MW: 142.15600
• CID: 964031
• PubChem ID: 45117257

2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
• DIASTEREOMER 2
• (3R)-1,3-dimethyl-2,5-piperazinedione
• DKJXHTTVLDGGFA-SCSAIBSYSA-N
• 66445-41-8
• SCHEMBL1188908

• Inchi： InChI=1S/C6H10N2O2/c1-4-6(10)8(2)3-5(9)7-4/h4H,3H2,1-2H3,(H,7,9)/t4-/m1/s1
• InChI Key： DKJXHTTVLDGGFA-SCSAIBSYSA-N
• SMILES： CC1C(=O)N(CC(=O)N1)C

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• PSA: 49.41000
• LogP: -0.77020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives